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Compound of Interest

Compound Name:
5-Bromo-3-chloro-2-

hydroxybenzaldehyde

Cat. No.: B1270747 Get Quote

Technical Support Center: 5-Bromo-3-
Chlorosalicylaldehyde
This guide provides essential information for the safe handling and disposal of 5-bromo-3-

chlorosalicylaldehyde (CAS: 19652-32-5), tailored for researchers, scientists, and drug

development professionals.

Troubleshooting and Frequently Asked Questions
(FAQs)
This section addresses common issues and questions that may arise during the handling and

use of 5-bromo-3-chlorosalicylaldehyde.

Q1: The material has changed color from white/light yellow to a darker shade. Is it still usable?

A1: 5-Bromo-3-chlorosalicylaldehyde is known to be air-sensitive and may darken upon

exposure to air and light.[1] This discoloration may indicate some degradation. While it might

still be suitable for some applications, for sensitive experiments, it is recommended to use

fresh, properly stored material. To prevent this, always store the compound in a tightly sealed

container, in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or

nitrogen).[1][2]
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Q2: I've noticed skin irritation after handling the compound, even with gloves. What should I

do?

A2: 5-Bromo-3-chlorosalicylaldehyde is a known skin irritant.[3][4][5] If you experience irritation,

immediately wash the affected area with soap and plenty of water.[3][6] It is crucial to use the

correct type of gloves (e.g., nitrile) and to inspect them for any tears or punctures before use. If

irritation persists, seek medical attention.[7]

Q3: What are the immediate first aid measures in case of eye contact?

A3: This compound causes serious eye irritation.[3][4][5] In case of eye contact, immediately

rinse cautiously with water for several minutes.[3][5] If you are wearing contact lenses, remove

them if it is easy to do so and continue rinsing.[3][7] Seek prompt medical attention if eye

irritation persists.[7]

Q4: I accidentally inhaled some of the powder. What are the risks and what should I do?

A4: 5-Bromo-3-chlorosalicylaldehyde may cause respiratory irritation.[3][4][5] If you inhale the

dust, move to an area with fresh air. If you experience breathing difficulties or other symptoms,

seek medical attention.[3][7] Always handle this compound in a well-ventilated area or in a

chemical fume hood to minimize the risk of inhalation.[7]

Q5: What materials should I avoid bringing into contact with 5-bromo-3-chlorosalicylaldehyde?

A5: Avoid contact with strong oxidizing agents, as this can lead to vigorous reactions. It is also

advisable to avoid strong bases and reactive metals. As an aldehyde, it may be prone to

polymerization or other reactions in the presence of certain catalysts or conditions.

Quantitative Data Summary
The following table summarizes the key quantitative data for 3-bromo-5-chlorosalicylaldehyde.

Please note that some of this data is predicted and should be used as a guideline.
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Property Value Source

CAS Number 19652-32-5 [1][2][3][4][8]

Molecular Formula C₇H₄BrClO₂ [1][8]

Molecular Weight 235.46 g/mol [4][8]

Melting Point 85-88 °C [1][2][3]

Boiling Point (Predicted) 245.3 ± 35.0 °C [1]

Density (Estimate) 1.7312 g/cm³ [1]

pKa (Predicted) 6.20 ± 0.23 [1]

Experimental Protocols
Safe Handling Protocol

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS). Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and chemical safety goggles or a face shield.[3] For

handling larger quantities or when generating dust, a NIOSH-approved N95 dust mask is

recommended.[3][5]

Weighing and Transferring: To minimize dust generation, handle the solid carefully. Use a

spatula for transfers. If possible, use a balance with a draft shield.

In Case of a Spill: If a small amount of the solid is spilled, carefully sweep it up using a

dustpan and brush, avoiding the creation of dust clouds. Place the spilled material and any

contaminated cleaning materials into a sealed, labeled container for hazardous waste

disposal. For larger spills, evacuate the area and follow your institution's emergency

procedures.

Storage: Store 5-bromo-3-chlorosalicylaldehyde in a tightly closed container in a cool, dry,

and dark place away from incompatible materials.[1][2] The compound is air-sensitive, so
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storage under an inert atmosphere is recommended for maintaining purity.[1]

Disposal Protocol
As a halogenated organic compound, 5-bromo-3-chlorosalicylaldehyde requires disposal as

hazardous waste.

Waste Collection:

Collect all waste containing 5-bromo-3-chlorosalicylaldehyde, including contaminated

consumables (e.g., gloves, weighing paper, pipette tips), into a dedicated, clearly labeled

hazardous waste container.

The container must be compatible with the chemical and have a secure lid.

Label the container as "Halogenated Organic Waste" and list "5-bromo-3-

chlorosalicylaldehyde" as a component.

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.

This is crucial for proper disposal and to avoid potentially dangerous reactions.

Storage of Waste: Store the hazardous waste container in a designated, well-ventilated, and

secure area, away from general laboratory traffic.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional and local regulations for hazardous waste disposal.

Visualizations
Logical Workflow for Safe Handling and Disposal
Caption: Workflow for the safe handling and disposal of 5-bromo-3-chlorosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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